Cas no 823-23-4 (3,6-Dihydro-6-methyl-2H-pyran-2-one)

• Product Name: 3,6-Dihydro-6-methyl-2H-pyran-2-one
• CAS No: 823-23-4
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 2803487
• PubChem ID: 9942131
• Update Time: 2025-04-21

3,6-Dihydro-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID801295034
• 3,6-Dihydro-6-methyl-2H-pyran-2-one
• SCHEMBL10579203
• 823-23-4

• Inchi： 1S/C6H8O2/c1-5-3-2-4-6(7)8-5/h2-3,5H,4H2,1H3
• InChI Key： PDMMTNYAGBLROC-UHFFFAOYSA-N
• SMILES： O1C(CC=CC1C)=O

Computed Properties

• Exact Mass: 112.052429494g/mol
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones